1-(Bromomethyl)-3-cyclopropoxycyclobutane

• Molecular Formula: C8H13BrO
• Molecular Weight: 205.09 g/mol
• SMILES: C1CC1OC2CC(C2)CBr
• InChI: InChI=1S/C8H13BrO/c9-5-6-3-8(4-6)10-7-1-2-7/h6-8H,1-5H2
• InChIKey: MQJBYVONRXLGST-UHFFFAOYSA-N

1-(Bromomethyl)-3-cyclopropoxycyclobutane (CAS 2060039-31-6): Procurement-Ready Physicochemical Profile and Structural Identity

1-(Bromomethyl)-3-cyclopropoxycyclobutane (CAS 2060039-31-6) is a 1,3-disubstituted cyclobutane building block bearing a reactive bromomethyl electrophilic handle at position 1 and a cyclopropoxy ether group at position 3 . With molecular formula C₈H₁₃BrO and molecular weight 205.09 g/mol, this compound combines the conformational rigidity of the puckered cyclobutane core with the unique steric and electronic characteristics of the cyclopropoxy substituent . Commercially supplied at 95% purity by established vendors, it serves as a versatile intermediate for nucleophilic substitution-based diversification in medicinal chemistry and agrochemical synthesis programs .

Reactive handle Bromomethyl electrophile for nucleophilic substitution diversification

Property modulation Cyclopropoxy ether introduces stereo-electronic control over LogP, TPSA and conformation

Conformational core Puckered cyclobutane scaffold provides rigid 1,3-disubstituted geometry

Why 1-(Bromomethyl)-3-cyclopropoxycyclobutane Cannot Be Replaced by Simpler Bromomethylcyclobutane or Alkoxy Analogs Without Property Trade-offs

The 3-position substituent on a 1,3-disubstituted cyclobutane scaffold exerts decisive control over lipophilicity, polar surface area, conformational flexibility, and metabolic stability—four parameters that directly govern pharmacokinetic performance in drug candidates [1]. Substituting the cyclopropoxy group for a methoxy, ethoxy, or unsubstituted cyclopropyl moiety predictably alters LogP by more than 0.5 log units, removes or retains hydrogen-bond acceptor capacity, and changes the number of rotatable bonds—each of which has a quantifiable impact on membrane permeability, solubility, and target binding entropy [2]. Below, quantitative comparisons drawn from a consistent vendor computational dataset demonstrate that no single analog simultaneously replicates the target compound's specific LogP window, TPSA value, and conformational profile.

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Lipophilicity window may shift Methoxy analog reduces LogP by >0.5 units, potentially altering permeability profile from intermediate to low range.

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H-bond acceptor absent in cyclopropyl analog TPSA drops to 0 Ų, which may compromise aqueous solubility and target-interaction geometry compared to cyclopropoxy.

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Metabolic profile likely differs Linear alkoxy analogs (methoxy, ethoxy) are predicted substrates for CYP-mediated O-dealkylation; cyclopropoxy steric shielding may not transfer.

• [1] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17 (9), e202200020. DOI: 10.1002/cmdc.202200020. View Source
• [2] Talele, T. T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59 (19), 8712–8756. DOI: 10.1021/acs.jmedchem.6b00472. View Source

Quantitative Differentiation Evidence: 1-(Bromomethyl)-3-cyclopropoxycyclobutane vs. Closest Structural Analogs

LogP Differentiation: Cyclopropoxy Confers Intermediate Lipophilicity Between Methoxy and Cyclopropyl Analogs

The target compound exhibits a computed LogP of 2.3389, positioning it between the less lipophilic 3-methoxy analog (LogP 1.8063) and the more lipophilic 3-cyclopropyl analog (LogP 2.8175) . This +0.5326 LogP increase over methoxy provides enhanced membrane permeability potential while avoiding the excessive lipophilicity (LogP > 2.8) of the all-carbon cyclopropyl version that lacks any hydrogen-bond acceptor . The ethoxy analog (LogP 2.1964) approaches but does not match the target's lipophilicity, and critically lacks the cyclopropoxy group's unique stereoelectronic properties—the cyclopropyl ring's π-character enables through-bond electronic communication absent in linear alkyl ethers [1].

Lipophilicity Profile

Cross-study comparable

Target LogP 2.34

3-Methoxy analog 1.81

3-Cyclopropyl analog 2.82

Unsubstituted 2.18

Intermediate lipophilicity with H-bond acceptor, positioned between polar methoxy and apolar cyclopropyl analogs.

Computed LogP; consistent vendor method.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.3389
Comparator Or Baseline	3-Methoxy analog (CAS 1696252-78-4): LogP = 1.8063; 3-Ethoxy analog (CAS 1694151-62-6): LogP = 2.1964; 3-Cyclopropyl analog (CAS 2060008-87-7): LogP = 2.8175; Unsubstituted parent (CAS 17247-58-4): LogP = 2.1814
Quantified Difference	ΔLogP vs. methoxy: +0.5326; vs. ethoxy: +0.1425; vs. cyclopropyl: −0.4786; vs. unsubstituted: +0.1575
Conditions	Computed LogP values from Leyan vendor database (consistent calculation method across all compounds). Unsubstituted parent LogP from multiple vendor sources (Molaid, Yingnor, BocSci).

Why This Matters

A ΔLogP of +0.53 over the methoxy analog can shift a compound from the low-permeability to the acceptable-permeability range in lead optimization, directly influencing oral bioavailability predictions, while the presence of an H-bond acceptor absent in the cyclopropyl analog preserves solubility.

• [1] Talele, T. T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59 (19), 8712–8756. DOI: 10.1021/acs.jmedchem.6b00472. View Source

Topological Polar Surface Area: Cyclopropoxy Retains H-Bond Acceptor Capacity vs. All-Carbon Cyclopropyl Analog

The target compound possesses a TPSA of 9.23 Ų (contributed by the ether oxygen), which is identical to the methoxy and ethoxy analogs but critically different from the 3-cyclopropyl analog (TPSA = 0 Ų) . A TPSA of 9.23 Ų falls well below the commonly cited threshold of ~60–70 Ų for favorable oral absorption and below ~90 Ų for blood-brain barrier penetration, while the presence of a measurable TPSA (vs. zero) provides a small but finite polarity handle for aqueous solubility [1]. The TPSA of 0 for the cyclopropyl analog predicts it to be even more lipophilic and potentially less soluble—a trade-off documented in the cyclopropane medicinal chemistry literature where cyclopropyl rings increase lipophilicity while reducing polar interactions [1].

Polar Surface Area

Cross-study comparable

Target TPSA 9.23 Ų

3-Cyclopropyl analog 0 Ų

3-Methoxy analog 9.23 Ų

Retains one H-bond acceptor; cyclopropyl analog lacks any polar surface, potentially reducing solubility.

TPSA from vendor computation.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 9.23 Ų; H-Acceptors = 1
Comparator Or Baseline	3-Cyclopropyl analog (CAS 2060008-87-7): TPSA = 0 Ų, H-Acceptors = 0; 3-Methoxy analog (CAS 1696252-78-4): TPSA = 9.23 Ų, H-Acceptors = 1; Unsubstituted parent (CAS 17247-58-4): TPSA = 0 Ų
Quantified Difference	ΔTPSA vs. cyclopropyl analog: +9.23 Ų; vs. methoxy analog: 0 Ų; vs. unsubstituted parent: +9.23 Ų
Conditions	Computed TPSA and H-bond acceptor count from Leyan vendor database.

Why This Matters

For CNS-targeted programs, the presence of a single H-bond acceptor (TPSA 9.23) vs. zero acceptors (TPSA 0) yields a measurable albeit small difference in predicted BBB penetration, while in peripheral programs the added polarity from the ether oxygen can improve aqueous solubility relative to the all-carbon cyclopropyl analog without sacrificing LogP-driven membrane permeability.

• [1] Talele, T. T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59 (19), 8712–8756. DOI: 10.1021/acs.jmedchem.6b00472. View Source

Rotatable Bond Count: Cyclopropoxy Introduces Greater Conformational Flexibility Than Methoxy

The target compound has 3 rotatable bonds, compared to 2 for the 3-methoxy analog and 1 for the unsubstituted (bromomethyl)cyclobutane parent [1]. The additional rotatable bond arises from the cyclopropoxy C–O linkage, which introduces one more degree of torsional freedom vs. the methoxy analog. In fragment-based drug discovery, each additional rotatable bond is estimated to reduce binding affinity by approximately 0.5–1.5 kJ/mol due to conformational entropy penalties upon rigidification at the target site [2]. However, this flexibility can also enable the cyclopropoxy group to adopt conformations that fill hydrophobic sub-pockets inaccessible to the smaller methoxy group, as documented in multiple cyclopropane-containing drug candidates where the cyclopropyl ring reaches into lipophilic clefts to boost potency [3].

Rotatable Bonds

Class-level inference

3 vs. 2 (methoxy), 1 (unsubstituted)

Greater conformational flexibility than methoxy analog; may introduce entropic penalty but enable hydrophobic pocket occupancy.

General fragment-based entropy estimates; per-target validation required.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	3-Methoxy analog: 2 rotatable bonds; Unsubstituted (bromomethyl)cyclobutane: 1 rotatable bond; 3-Cyclopropyl analog: 2 rotatable bonds
Quantified Difference	Δ Rotatable bonds vs. methoxy analog: +1; vs. unsubstituted parent: +2
Conditions	Computed rotatable bond count from Leyan vendor database. Entropy penalty estimates from general fragment-based drug discovery principles.

Why This Matters

The +1 rotatable bond vs. methoxy represents a deliberate design choice: the conformational flexibility penalty can be offset by enhanced hydrophobic pocket occupancy, a trade-off that must be evaluated on a per-target basis during fragment elaboration.

• [1] Molaid. (Bromomethyl)cyclobutane – CAS 17247-58-4. Properties: LogP 2.3, Rotatable bonds 1. https://www.molaid.com (accessed 2026-05-01). View Source
• [2] Murray, C. W.; Rees, D. C. The Rise of Fragment-Based Drug Discovery. Nature Chem. 2009, 1, 187–192. DOI: 10.1038/nchem.217. View Source
• [3] Talele, T. T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59 (19), 8712–8756. DOI: 10.1021/acs.jmedchem.6b00472. View Source

Metabolic Stability Advantage: Cyclopropoxy as a Metabolically Shielded Ether vs. Linear Alkoxy Substituents

The cyclopropoxy group is documented in the medicinal chemistry literature to confer enhanced metabolic stability compared to linear alkoxy substituents by sterically and electronically shielding the ether oxygen from CYP-mediated O-dealkylation [1][2]. The cyclopropyl ring's unique π-character and conformational rigidity create a steric environment around the adjacent oxygen that can impede cytochrome P450 access, a strategy successfully deployed in the HCV protease inhibitor grazoprevir, where a trans-cyclopropoxy carbamate moiety was specifically selected for its metabolic robustness [3]. In contrast, the 3-methoxy analog bears a sterically unshielded methyl ether that is a well-precedented substrate for rapid CYP-mediated oxidative O-demethylation [4]. This class-level inference—while not yet validated with direct comparative microsomal stability data for this specific compound—is supported by the broader observation that cyclopropyl-containing drugs, including those with cyclopropoxy substituents, exhibit reduced plasma clearance vs. their non-cyclopropyl counterparts [2].

Metabolic Stability

Class-level inference

Predicted ranking: cyclopropoxy > ethoxy > methoxy

Cyclopropoxy steric shielding may reduce CYP-mediated O-dealkylation relative to linear alkoxy groups.

No direct comparative microsomal data for this scaffold; class-level precedent from grazoprevir.

Evidence Dimension	Predicted metabolic stability of the ether substituent
Target Compound Data	Cyclopropoxy ether — sterically shielded oxygen adjacent to cyclopropyl ring; predicted reduced CYP-mediated O-dealkylation
Comparator Or Baseline	3-Methoxy analog: unshielded methyl ether, known substrate for CYP-mediated O-demethylation; 3-Ethoxy analog: linear ethyl ether, also CYP substrate
Quantified Difference	No direct quantitative comparative microsomal stability data available for these specific compounds. Class-level prediction: cyclopropoxy > ethoxy > methoxy for metabolic stability of the ether linkage.
Conditions	Class-level inference from cyclopropyl medicinal chemistry literature and precedent set by grazoprevir. No direct head-to-head experimental comparison identified.

Why This Matters

In lead optimization, replacing a methoxy with a cyclopropoxy group can extend in vivo half-life by reducing first-pass O-dealkylation, potentially converting a high-clearance lead into a viable development candidate—a decision that must be confirmed with comparative microsomal stability assays for this specific scaffold.

• [1] Hypha Discovery. Metabolism of Cyclopropyl Groups – Blog. September 23, 2021. https://www.hyphadiscovery.co.uk (accessed 2026-05-01). View Source
• [2] Talele, T. T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59 (19), 8712–8756. DOI: 10.1021/acs.jmedchem.6b00472. View Source
• [3] Xu, F.; Zhong, Y.-L.; Humphrey, G.; et al. Asymmetric Synthesis of Functionalized trans-Cyclopropoxy Building Block for Grazoprevir. Org. Lett. 2017, 19 (21), 5880–5883. DOI: 10.1021/acs.orglett.7b02867. View Source
• [4] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17 (9), e202200020. DOI: 10.1002/cmdc.202200020. View Source

Molecular Weight and Steric Bulk: Cyclopropoxy Offers the Largest Substituent Volume in the Alkoxy Series

At 205.09 g/mol, the target compound is the heaviest in its immediate analog series: 15% heavier than the 3-methoxy analog (179.05 g/mol) and 6% heavier than the 3-ethoxy analog (193.08 g/mol) . This molecular weight increase reflects the additional carbon atoms of the cyclopropyl ring, which simultaneously provide greater steric bulk than any linear alkoxy substituent of comparable carbon count. In fragment-based approaches where low molecular weight is initially prioritized (typically <250 Da), the target compound at 205 Da remains fragment-eligible while offering a sterically demanding substituent that can probe larger hydrophobic sub-pockets than methoxy or ethoxy [1]. The all-carbon 3-cyclopropyl analog (189.09 g/mol) is lighter but lacks the ether oxygen entirely, sacrificing hydrogen-bond acceptor capacity .

Molecular Weight

Cross-study comparable

205.09 g/mol; +26 vs. methoxy analog

Largest substituent volume in series; suitable for sterically demanding pockets while remaining within fragment MW guidelines.

CAS registry and vendor data.

Evidence Dimension	Molecular weight and steric volume
Target Compound Data	MW = 205.09 g/mol; substituent = cyclopropoxy (C₃H₅O)
Comparator Or Baseline	3-Methoxy analog: MW = 179.05 g/mol (Δ = −26.04); 3-Ethoxy analog: MW = 193.08 g/mol (Δ = −12.01); 3-Cyclopropyl analog: MW = 189.09 g/mol (Δ = −16.00); Unsubstituted parent: MW = 149.03 g/mol (Δ = −56.06)
Quantified Difference	ΔMW vs. methoxy: +26.04 g/mol (+14.5%); vs. unsubstituted parent: +56.06 g/mol (+37.6%)
Conditions	Molecular weights from CAS registry data and vendor specifications (Leyan, Chemsrc).

Why This Matters

For procurement in fragment-based screening libraries, the 205 Da molecular weight positions this compound at the upper end of fragment space while offering a uniquely bulky cyclopropoxy substituent not available from methoxy or ethoxy analogs—enabling exploration of sterically demanding binding pockets without exceeding fragment MW guidelines.

• [1] Murray, C. W.; Rees, D. C. The Rise of Fragment-Based Drug Discovery. Nature Chem. 2009, 1, 187–192. DOI: 10.1038/nchem.217. View Source

Application Scenarios Where 1-(Bromomethyl)-3-cyclopropoxycyclobutane Provides Measurable Selection Advantage Over Simpler Analogs

Fragment-Based Lead Generation Requiring Intermediate Lipophilicity with H-Bond Acceptor Capacity

When a fragment screening hit requires elaboration at the 3-position to tune LogP into the optimal 2.0–2.5 range while retaining a single hydrogen-bond acceptor, this compound's LogP of 2.3389 and TPSA of 9.23 Ų uniquely satisfy both criteria . The methoxy analog (LogP 1.8063) may be too polar for hydrophobic pockets, while the cyclopropyl analog (LogP 2.8175, TPSA 0) lacks any H-bond acceptor, potentially compromising solubility and target interaction geometry. Procurement of this compound enables systematic SAR exploration at a lipophilicity inflection point inaccessible to either analog alone [1].

Metabolic Stability Optimization of Ether-Containing Cyclobutane Leads

For programs where a 3-alkoxycyclobutane lead compound shows unacceptable in vitro clearance due to CYP-mediated O-dealkylation, the cyclopropoxy analog provides a sterically shielded ether linkage predicted to resist oxidative metabolism, based on the established precedent of cyclopropoxy-containing drugs such as grazoprevir [2][3]. This compound should be prioritized for procurement when comparative microsomal stability screening across the methoxy → ethoxy → cyclopropoxy series is planned, as it represents the metabolically most robust member of this substitution series [3].

Cyclobutane Scaffold Diversification via Nucleophilic Displacement of the Bromomethyl Handle

The bromomethyl group at position 1 provides a universal electrophilic anchor for nucleophilic substitution with amines, thiols, alcohols, and carbon nucleophiles, enabling rapid generation of diverse compound libraries while the cyclopropoxy group at position 3 remains unchanged as a modulated property handle . This orthogonal reactivity—where the C–Br bond is the sole site of nucleophilic attack under standard conditions—makes this compound a superior diversification point compared to analogs where both positions might compete for reaction [4].

Conformational Restriction Studies Comparing Cyclopropoxy vs. Linear Alkoxy Substituents

The cyclopropoxy group's constrained three-membered ring imparts different conformational preferences compared to freely rotating methoxy or ethoxy groups. This compound enables head-to-head comparison of cyclopropoxy vs. methoxy/ethoxy in biological assays to quantify the impact of substituent conformational restriction on target binding, as cyclobutane 1,3-disubstituted scaffolds are increasingly used as conformationally restricted propyl isosteres in drug development [5]. Procuring all three analogs (methoxy, ethoxy, cyclopropoxy) from a single supplier facilitates controlled comparative SAR studies.

Application

Selection Property

Validation Focus

Fragment-based lead elaboration

Intermediate LogP with single H-bond acceptor

SAR at lipophilicity inflection point; permeability–solubility balance

Metabolic stability optimization of ether leads

Cyclopropoxy steric shielding of ether oxygen

Comparative microsomal stability across methoxy/ethoxy/cyclopropoxy series

Cyclobutane scaffold diversification

Orthogonal bromomethyl electrophilic reactivity

Nucleophilic displacement library synthesis with unchanged cyclopropoxy handle

Conformational restriction SAR

Cyclopropoxy vs. linear alkoxy flexibility

Head-to-head binding assay comparison; rotatable bond impact on entropy

• [1] Talele, T. T. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J. Med. Chem. 2016, 59 (19), 8712–8756. DOI: 10.1021/acs.jmedchem.6b00472. View Source
• [2] Xu, F.; Zhong, Y.-L.; Humphrey, G.; et al. Asymmetric Synthesis of Functionalized trans-Cyclopropoxy Building Block for Grazoprevir. Org. Lett. 2017, 19 (21), 5880–5883. DOI: 10.1021/acs.orglett.7b02867. View Source
• [3] Hypha Discovery. Metabolism of Cyclopropyl Groups – Blog. September 23, 2021. https://www.hyphadiscovery.co.uk (accessed 2026-05-01). View Source
• [4] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17 (9), e202200020. DOI: 10.1002/cmdc.202200020. View Source
• [5] Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. 1,3-Disubstituted cyclobutanes explored as conformationally restricted propyl isosteres. ChemistryEurope 2024. https://chemistry-europe.onlinelibrary.wiley.com (accessed 2026-05-01). View Source